Cas no 2679832-24-5 (benzyl (3R,5S)-3-(tert-butoxy)-5-hydroxypiperidine-1-carboxylate)

• Product Name: benzyl (3R,5S)-3-(tert-butoxy)-5-hydroxypiperidine-1-carboxylate
• CAS No: 2679832-24-5
• MF: C₁₇H₂₅NO₄
• MW: 307.384705305099
• CID: 5630425
• PubChem ID: 165937382
• Update Time: 2025-10-23

benzyl (3R,5S)-3-(tert-butoxy)-5-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl (3R,5S)-3-(tert-butoxy)-5-hydroxypiperidine-1-carboxylate
• 2679832-24-5
• EN300-28291721

• Inchi： 1S/C17H25NO4/c1-17(2,3)22-15-9-14(19)10-18(11-15)16(20)21-12-13-7-5-4-6-8-13/h4-8,14-15,19H,9-12H2,1-3H3/t14-,15+/m0/s1
• InChI Key： PYXCGGPRHBJDTH-LSDHHAIUSA-N
• SMILES： O(C(C)(C)C)[C@H]1CN(C(=O)OCC2C=CC=CC=2)C[C@H](C1)O

Computed Properties

• Exact Mass: 307.17835828g/mol
• Monoisotopic Mass: 307.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59Ų

Additional information on benzyl (3R,5S)-3-(tert-butoxy)-5-hydroxypiperidine-1-carboxylate

Introduction to Benzyl (3R,5S)-3-(tert-butoxy)-5-hydroxypiperidine-1-carboxylate (CAS No: 2679832-24-5)

Benzyl (3R,5S)-3-(tert-butoxy)-5-hydroxypiperidine-1-carboxylate, identified by the CAS number 2679832-24-5, is a highly specialized organic compound with significant applications in the field of medicinal chemistry and drug discovery. This compound belongs to the class of piperidine derivatives, which are widely recognized for their potential in therapeutic agents due to their unique pharmacokinetic properties and structural versatility.

The molecular structure of benzyl (3R,5S)-3-(tert-butoxy)-5-hydroxypiperidine-1-carboxylate is characterized by a piperidine ring system with specific stereochemistry at the 3R and 5S positions. The presence of a tert-butoxy group at position 3 and a hydroxyl group at position 5 introduces steric and electronic effects that are critical for its biological activity. Additionally, the benzyl ester moiety at position 1 enhances solubility and stability, making it an ideal candidate for various biochemical assays.

Recent advancements in chiral synthesis have enabled the precise construction of this compound's stereochemistry, ensuring high enantiomeric purity. This is particularly important in drug development, where stereochemistry plays a pivotal role in determining efficacy and safety profiles. The synthesis of benzyl (3R,5S)-3-(tert-butoxy)-5-hydroxypiperidine-1-carboxylate involves multi-step reactions, including nucleophilic substitutions and stereoselective reductions, which are optimized to achieve high yields and purity.

Research studies have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes implicated in neurological disorders, such as Alzheimer's disease. Its ability to cross the blood-brain barrier makes it a promising lead compound for developing central nervous system-targeted therapies. Furthermore, preclinical studies have highlighted its favorable pharmacokinetic profile, including good bioavailability and minimal toxicity.

In addition to its therapeutic potential, benzyl (3R,5S)-3-(tert-butoxy)-5-hydroxypiperidine-1-carboxylate serves as a valuable intermediate in the synthesis of more complex molecules with enhanced biological activities. Its modular structure allows for further functionalization at various positions on the piperidine ring, enabling chemists to explore diverse chemical space and optimize pharmacodynamic properties.

From an analytical standpoint, this compound is typically characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into its molecular structure and stereochemistry, ensuring quality control during manufacturing processes.

Looking ahead, ongoing research is focused on optimizing the synthesis of benzyl (3R,5S)-3-(tert-butoxy)-5-hydroxypiperidine-1-carboxylate to enhance scalability and reduce production costs. Additionally, efforts are being made to evaluate its long-term safety profile in animal models before advancing to clinical trials.

In conclusion, benzyl (3R,5S)-3-(tert-butoxy)-5-hydroxypiperidine-1-carboxylate represents a significant advancement in medicinal chemistry with promising applications in treating neurodegenerative diseases. Its unique structure, combined with cutting-edge synthetic methodologies and thorough characterization techniques, positions it as a key player in future drug development pipelines.